Cas no 93843-24-4 (Butanoic acid,4-(4-chloro-2-methylphenoxy)-, isooctyl ester (9CI))

• Product Name: Butanoic acid,4-(4-chloro-2-methylphenoxy)-, isooctyl ester (9CI)
• CAS No: 93843-24-4
• MF: C₁₉H₂₉ClO₃
• MW: 340.884765386581
• CID: 809080
• PubChem ID: 44148667
• Update Time: 2025-04-19

Butanoic acid,4-(4-chloro-2-methylphenoxy)-, isooctyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(4-chloro-2-methylphenoxy)-, isooctyl ester (9CI)
• 6-methylheptyl 4-(4-chloro-2-methylphenoxy)butanoate
• isooctyl 4-(4-chloro-2-methylphenoxy)butyrate
• EINECS 299-103-3
• 93843-24-4
• SCHEMBL21381337
• DTXSID80917501

• Inchi： 1S/C19H29ClO3/c1-15(2)8-5-4-6-12-23-19(21)9-7-13-22-18-11-10-17(20)14-16(18)3/h10-11,14-15H,4-9,12-13H2,1-3H3
• InChI Key： QDZXSTNBYDQIKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCCCC(=O)OCCCCCC(C)C

Computed Properties

• Exact Mass: 340.181
• Monoisotopic Mass: 340.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 35.5A^2